(5Z)-5-[(5-methylfuran-2-yl)methylidene]-3-(3-phenylpropyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol
• IUPAC Name: (5Z)-5-[(5-methylfuran-2-yl)methylidene]-3-(3-phenylpropyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H17NO3S/c1-13-9-10-15(22-13)12-16-17(20)19(18(21)23-16)11-5-8-14-6-3-2-4-7-14/h2-4,6-7,9-10,12H,5,8,11H2,1H3/b16-12-
• InChI Key: VAXNTNIPFQQXKW-VBKFSLOCSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)N(C(=O)S2)CCCC3=CC=CC=C3
• SMILES: CC1=CC=C(O1)C=C2C(=O)N(C(=O)S2)CCCC3=CC=CC=C3

Description

(5Z)-5-[(5-methylfuran-2-yl)methylidene]-3-(3-phenylpropyl)-1,3-thiazolidine-2,4-dione is a compound that belongs to the thiazolidinedione class of drugs. It is a potent activator of peroxisome proliferator-activated receptor gamma (PPARγ), which is a nuclear receptor that plays a crucial role in glucose and lipid metabolism.

Mechanism of Action

The mechanism of action of (5Z)-5-[(5-methylfuran-2-yl)methylidene]-3-(3-phenylpropyl)-1,3-thiazolidine-2,4-dione is primarily through the activation of PPARγ. PPARγ is a transcription factor that regulates the expression of genes involved in glucose and lipid metabolism. Activation of PPARγ by (5Z)-5-[(5-methylfuran-2-yl)methylidene]-3-(3-phenylpropyl)-1,3-thiazolidine-2,4-dione leads to increased insulin sensitivity, improved lipid profile, and reduced inflammation.
Biochemical and Physiological Effects:
(5Z)-5-[(5-methylfuran-2-yl)methylidene]-3-(3-phenylpropyl)-1,3-thiazolidine-2,4-dione has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also improves insulin sensitivity by increasing glucose uptake and reducing hepatic glucose output. Additionally, it has been shown to reduce lipid accumulation in adipose tissue and liver.

Advantages and Limitations for Lab Experiments

The advantages of using (5Z)-5-[(5-methylfuran-2-yl)methylidene]-3-(3-phenylpropyl)-1,3-thiazolidine-2,4-dione in lab experiments include its potent PPARγ activation, which allows for the study of the downstream effects of PPARγ activation. It also has a well-established synthesis method, which allows for easy production of the compound. The limitations of using this compound include its potential toxicity and the need for careful dosing to avoid unwanted side effects.

Future Directions

For research on (5Z)-5-[(5-methylfuran-2-yl)methylidene]-3-(3-phenylpropyl)-1,3-thiazolidine-2,4-dione include further investigation of its potential therapeutic applications, such as in the treatment of metabolic disorders and cancer. Additionally, research could focus on developing derivatives of this compound with improved potency and selectivity for PPARγ. Finally, more research is needed to fully understand the potential toxicity and side effects of this compound.

Synthesis Methods

The synthesis of (5Z)-5-[(5-methylfuran-2-yl)methylidene]-3-(3-phenylpropyl)-1,3-thiazolidine-2,4-dione involves the reaction of 5-methylfurfural and 3-phenylpropanal with thiosemicarbazide in the presence of acetic acid. The resulting thiazolidinedione derivative is then purified by column chromatography to obtain the final product.

Scientific Research Applications

(5Z)-5-[(5-methylfuran-2-yl)methylidene]-3-(3-phenylpropyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, anti-diabetic, and neuroprotective effects. It has also been studied for its potential use in treating metabolic disorders, such as obesity and insulin resistance.